Cas no 1448059-18-4 (3-methyl-N-4-(pyrrolidin-1-yl)butyl-1,2,4-thiadiazole-5-carboxamide)

• Product Name: 3-methyl-N-4-(pyrrolidin-1-yl)butyl-1,2,4-thiadiazole-5-carboxamide
• CAS No: 1448059-18-4
• MF: C₁₂H₂₀N₄OS
• MW: 268.378400802612
• CID: 5907822
• PubChem ID: 71807187
• Update Time: 2025-05-26

3-methyl-N-4-(pyrrolidin-1-yl)butyl-1,2,4-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-4-(pyrrolidin-1-yl)butyl-1,2,4-thiadiazole-5-carboxamide
• 3-methyl-N-(4-pyrrolidin-1-ylbutyl)-1,2,4-thiadiazole-5-carboxamide
• F6437-0184
• 3-METHYL-N-[4-(PYRROLIDIN-1-YL)BUTYL]-1,2,4-THIADIAZOLE-5-CARBOXAMIDE
• 3-methyl-N-(4-(pyrrolidin-1-yl)butyl)-1,2,4-thiadiazole-5-carboxamide
• 1448059-18-4
• AKOS024560489

• Inchi： 1S/C12H20N4OS/c1-10-14-12(18-15-10)11(17)13-6-2-3-7-16-8-4-5-9-16/h2-9H2,1H3,(H,13,17)
• InChI Key： JSOIBHRWAVQVJS-UHFFFAOYSA-N
• SMILES： S1C(C(NCCCCN2CCCC2)=O)=NC(C)=N1

Computed Properties

• Exact Mass: 268.13578245g/mol
• Monoisotopic Mass: 268.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.4Ų

Additional information on 3-methyl-N-4-(pyrrolidin-1-yl)butyl-1,2,4-thiadiazole-5-carboxamide

3-Methyl-N-4-(pyrrolidin-1-yl)butyl-1,2,4-thiadiazole-5-carboxamide: A Comprehensive Overview

The compound with CAS No. 1448059-18-4, known as 3-methyl-N-4-(pyrrolidin-1-yl)butyl-1,2,4-thiadiazole-5-carboxamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiadiazoles, which are well-known for their versatile properties and wide-ranging applications in drug discovery and material science.

The thiadiazole ring system in this compound is a key structural feature that contributes to its unique chemical reactivity and biological activity. Thiadiazoles are five-membered heterocycles containing one sulfur and two nitrogen atoms. The presence of the pyrrolidinyl group further enhances the compound's stability and bioavailability, making it an attractive candidate for pharmaceutical development. Recent studies have highlighted the importance of such heterocyclic compounds in modulating enzyme activity and receptor binding, which are critical for therapeutic interventions.

3-Methyl-N-4-(pyrrolidin-1-yl)butyl substituents play a crucial role in determining the compound's physical and chemical properties. The methyl group introduces steric effects that can influence the molecule's conformation and reactivity. Meanwhile, the pyrrolidinyl group acts as a stabilizing element, enhancing the compound's solubility and permeability—key factors for drug delivery systems. This combination makes the compound suitable for applications in both organic synthesis and medicinal chemistry.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-methyl-N-4-(pyrrolidin-1-yl)butyl-thiadiazole derivatives. Researchers have employed various strategies, including nucleophilic substitution and condensation reactions, to construct this complex structure. These methods not only ensure high yields but also allow for fine-tuning of the substituents to optimize the compound's desired properties.

In terms of applications, 3-methyl-N-4-(pyrrolidin-1-yl)butyl-thiadiazole derivatives have shown promise in several therapeutic areas. For instance, they have been investigated as potential inhibitors of key enzymes involved in inflammatory pathways, offering new avenues for anti-inflammatory drug development. Additionally, their ability to modulate ion channels has sparked interest in their use for treating neurological disorders.

Recent studies have also explored the bioavailability and toxicological profile of this compound. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to assess its pharmacokinetics. These studies have demonstrated that the compound exhibits favorable absorption characteristics and minimal toxicity at therapeutic concentrations.

Furthermore, the environmental impact of 3-methyl-N-4-(pyrrolidin-1-yl)butyl-thiadiazole derivatives has been a topic of recent research. Scientists have evaluated its degradation pathways under various environmental conditions to ensure its safe use and disposal. The results indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint.

In conclusion, 3-methyl-N-4-(pyrrolidin-1-yL)butyl-thiadiazole derivatives represent a promising class of compounds with diverse applications across multiple disciplines. Their unique structural features, combined with recent advancements in synthesis and application studies, position them as valuable tools in both academic research and industrial development.